Cas no 263389-20-4 (Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-)

• Product Name: Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• CAS No: 263389-20-4
• MF: C₁₉H₁₅NO₂S
• MW: 321.39290356636
• MDL: MFCD06245437
• CID: 247591
• PubChem ID: 2771749
• Update Time: 2025-05-19

Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• 2-(Isocyano(tosyl)methyl)naphthalene
• 2-[isocyano-(4-methylphenyl)sulfonylmethyl]naphthalene
• 2-[ISOCYANO(TOLUENE-4-SULPHONYL)METHYL]NAPHTHALENE
• 2-[isocyano[(4-methylphenyl)sulfonyl]methyl]Naphthalene
• 2-[Isocyano-(toluene-4-sulfonyl)-methyl]-naphthalene
• 2-{Isocyano[(4-Methylphenyl)Sulfonyl]Methyl}Naphthalene
• GL-0200
• MFCD06245437
• FT-0604128
• 2-[Isocyano(4-methylbenzene-1-sulfonyl)methyl]naphthalene
• A5232
• GS-0343
• DTXSID10378060
• 2-[isocyano(4-methylbenzenesulfonyl)methyl]naphthalene
• AKOS005257519
• Naphthalene, 2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-
• AMY21482
• CC1=CC=C(C=C1)S(=O)(=O)C([N+]#[C-])C1=CC2=CC=CC=C2C=C1
• 263389-20-4

• MDL： MFCD06245437
• Inchi： 1S/C19H15NO2S/c1-14-7-11-18(12-8-14)23(21,22)19(20-2)17-10-9-15-5-3-4-6-16(15)13-17/h3-13,19H,1H3
• InChI Key： RHYRPXMKRMBYNK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC2C=CC=CC=2C=1)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 321.08200
• Monoisotopic Mass: 321.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 42.52000
• LogP: 4.85150

Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-

Research Brief on Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- (CAS: 263389-20-4) in Chemical Biology and Pharmaceutical Applications

Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- (CAS: 263389-20-4) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique isocyano and sulfonyl functional groups, has shown potential in various applications, including drug discovery, medicinal chemistry, and as a building block for more complex molecules. Recent studies have explored its reactivity, biological activity, and potential therapeutic applications, making it a subject of interest for researchers aiming to develop novel pharmacological agents.

One of the key areas of investigation for this compound is its role in the synthesis of biologically active molecules. Researchers have utilized its isocyano group for the construction of heterocyclic compounds, which are often found in drugs with antimicrobial, anticancer, and anti-inflammatory properties. The sulfonyl moiety, on the other hand, contributes to the compound's stability and ability to interact with biological targets, such as enzymes and receptors. These features make Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- a versatile intermediate in medicinal chemistry.

Recent publications have highlighted the compound's potential in targeting specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of a particular enzyme involved in inflammatory responses. The study revealed that derivatives of this compound could modulate the enzyme's activity, suggesting its utility in developing anti-inflammatory drugs. Another study, published in Bioorganic & Medicinal Chemistry Letters, explored its use in cancer therapy, showing that certain analogs could induce apoptosis in cancer cells by disrupting mitochondrial function.

In addition to its therapeutic potential, the compound's chemical properties have also been a focus of research. Its stability under various conditions and reactivity with other functional groups make it a valuable tool for synthetic chemists. For example, a recent paper in Organic Letters detailed a novel method for using Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- in multicomponent reactions, enabling the efficient synthesis of complex molecular architectures. Such advancements underscore the compound's importance in streamlining drug discovery processes.

Despite these promising findings, challenges remain in fully harnessing the potential of Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]-. Issues such as solubility, bioavailability, and potential toxicity need to be addressed to translate laboratory successes into clinical applications. Ongoing research is focused on optimizing the compound's structure to enhance its pharmacological profile while minimizing adverse effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the compound's full potential.

In conclusion, Naphthalene,2-[isocyano[(4-methylphenyl)sulfonyl]methyl]- (CAS: 263389-20-4) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset for drug discovery and development. As research continues to uncover new applications and refine its properties, this compound is poised to play a significant role in advancing therapeutic innovations. Future studies will likely focus on expanding its utility and addressing current limitations, paving the way for its integration into clinical practice.